5-chloro-N-cyclohexyl-2-thiophenesulfonamide
Description
5-chloro-N-cyclohexyl-2-thiophenesulfonamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as Cilostamide and is classified as a phosphodiesterase inhibitor. It is used in various research studies to investigate its mechanism of action and its biochemical and physiological effects.
Scientific Research Applications
Antibacterial Activity
The compound “5-chloro-N-cyclohexyl-2-thiophenesulfonamide” has been reported to have excellent antibacterial activity . A new route for the synthesis of this compound and its derivatives has been developed, and all the synthesized compounds have been tested against gram-positive and gram-negative bacteria .
Drug Development
The compound “IDI1” has been used in the development of new drugs, medical treatments, and vaccines . Antibodies that detect IDI1 can be used in several scientific applications, including Western Blot, Immunoprecipitation, Immunohistochemistry, ELISA, and Immunocytochemistry .
Biochemical Research
The compound “IDI1” is also used in biochemical research. It encodes a peroxisomally-localized enzyme that catalyzes the interconversion of isopentenyl diphosphate (IPP) to its highly electrophilic isomer, dimethylallyl diphosphate (DMAPP), which are the substrates for the successive reaction that results in the synthesis of farnesyl diphosphate and, ultimately, cholesterol .
Marine Science Research
The compound “HMS1496E12” has been used in marine science research . The successful development and good application of the deep-sea manned submersible Fendouzhe (Striver in English) has significantly improved China’s R & D capabilities of technical equipment and the level of independent innovation in manned deep diving .
Vibration Response Analysis
The compound “HMS1496E12” has also been used in the vibration response analysis of a new scientific research ship . A detailed finite element model of a new manned submersible support mother ship has been established based on a line drawing, including the deck layout, bulkhead section, and stiffener distribution .
Chemical Applications
The compound “ChemDiv3_008196” has been used in chemical applications . The research on advanced atomic/molecular simulation reveals discrepancies regarding the VR effectiveness of Chemistry teaching. Novel Virtual Reality Laboratory (VRL) methodologies are emerging that have a high impact on educational and research scenarios .
properties
IUPAC Name |
5-chloro-N-cyclohexylthiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClNO2S2/c11-9-6-7-10(15-9)16(13,14)12-8-4-2-1-3-5-8/h6-8,12H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLEHGLINTKFQMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NS(=O)(=O)C2=CC=C(S2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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